![molecular formula C13H18N2O5S B240806 4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid](/img/structure/B240806.png)
4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid, also known as IA-4, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent.
Mechanism of Action
The mechanism of action of 4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. This compound has been shown to inhibit the activity of histone deacetylases, which are enzymes that regulate gene expression. This compound has also been shown to inhibit the activity of protein kinases, which are involved in cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the specific disease being studied. In cancer research, this compound has been shown to induce apoptosis, inhibit cell proliferation, and inhibit angiogenesis, which is the formation of new blood vessels that are necessary for tumor growth. In Alzheimer's disease research, this compound has been shown to reduce the accumulation of amyloid-beta plaques and improve cognitive function. In diabetes research, this compound has been shown to improve glucose tolerance and insulin sensitivity.
Advantages and Limitations for Lab Experiments
4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid has several advantages for lab experiments, including its relatively simple synthesis method and its potential as a therapeutic agent for various diseases. However, this compound also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for 4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid research, including further studies on its mechanism of action, optimization of its therapeutic potential, and development of new analogs with improved properties. This compound may also have potential as a therapeutic agent for other diseases, such as inflammatory disorders and viral infections. In addition, this compound may have potential as a research tool for studying the role of specific enzymes and signaling pathways in disease development and progression.
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent for various diseases. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent and research tool.
Synthesis Methods
4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid is synthesized through a multistep process that involves the reaction of 4-aminobenzenesulfonamide with isobutyryl chloride and triethylamine, followed by the reaction of the resulting intermediate with ethyl chloroformate and isopropylamine. The final product is obtained through purification by column chromatography.
Scientific Research Applications
4-{4-[(Isopropylamino)sulfonyl]anilino}-4-oxobutanoic acid has been studied for its potential therapeutic effects on various diseases, including cancer, Alzheimer's disease, and diabetes. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. In Alzheimer's disease research, this compound has been shown to reduce the accumulation of amyloid-beta plaques, which are associated with the development of the disease. In diabetes research, this compound has been shown to improve glucose tolerance and insulin sensitivity.
properties
Molecular Formula |
C13H18N2O5S |
---|---|
Molecular Weight |
314.36 g/mol |
IUPAC Name |
4-oxo-4-[4-(propan-2-ylsulfamoyl)anilino]butanoic acid |
InChI |
InChI=1S/C13H18N2O5S/c1-9(2)15-21(19,20)11-5-3-10(4-6-11)14-12(16)7-8-13(17)18/h3-6,9,15H,7-8H2,1-2H3,(H,14,16)(H,17,18) |
InChI Key |
NYYDLBMXKKQMRL-UHFFFAOYSA-N |
SMILES |
CC(C)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)CCC(=O)O |
Canonical SMILES |
CC(C)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)CCC(=O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.